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Compound of Interest

Compound Name: Pinealon

Cat. No.: B12403371

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and a
representative experimental use of Pinealon peptide (Glu-Asp-Arg), a synthetic tripeptide
bioregulator investigated for its neuroprotective and geroprotective properties.

Chemical and Physical Properties of Pinealon

A thorough understanding of Pinealon's properties is essential for its proper handling and use
in research applications.
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Property Value Source
Amino Acid Sequence Glu-Asp-Arg [1112][3]
Molecular Formula C15H26N608 [2][3]

Molecular Weight 418.407 g/mol [2][3]
Appearance White lyophilized solid [4]
High water solubility is
reported.[5] For research
Solubility purposes, reconstitution in

bacteriostatic water is

recommended.

Isoelectric Point (pl)

An experimentally determined
pl is not readily available in the
reviewed literature. Based on
its amino acid composition
(two acidic residues: Glutamic
Acid, Aspartic Acid; one basic
residue: Arginine), a theoretical
pl can be estimated to be in
the acidic range. However, this
should be confirmed
experimentally for specific
applications such as isoelectric

focusing.

Reconstitution of Lyophilized Pinealon

Proper reconstitution of lyophilized Pinealon is critical to maintain its stability and biological

activity. It is recommended to work in a sterile environment, such as a laminar flow hood, to

prevent contamination.[6]

Materials:

« Vial of lyophilized Pinealon
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» Bacteriostatic water (0.9% benzyl alcohol) or sterile water for injection
o Sterile syringes and needles

e Alcohol swabs

Protocol:

» Equilibration: Allow the vial of lyophilized Pinealon to reach room temperature before
opening to prevent condensation, which can compromise the peptide's stability.[7]

e Solvent Preparation: Using a sterile syringe, draw the desired volume of bacteriostatic water.
A common reconstitution protocol for a 20 mg vial of Pinealon is to use 3.0 mL of
bacteriostatic water, resulting in a concentration of approximately 6.67 mg/mL.[7]

o Reconstitution: Gently inject the bacteriostatic water into the Pinealon vial, directing the
stream against the side of the vial to avoid foaming.[6]

» Dissolution: Gently swirl or roll the vial until the lyophilized powder is completely dissolved.
Do not shake or vortex, as this can cause degradation of the peptide.[8][9]

 Visual Inspection: The reconstituted solution should be clear and free of any particulate
matter.[9]
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Workflow for Pinealon Reconstitution
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Experimental Workflow for In Vitro Neuroprotection Assay
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Proposed Signaling Pathway of Pinealon's Neuroprotective Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Pinealon Peptide in
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403371#how-to-reconstitute-and-store-pinealon-
peptide-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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